3-(Cyclohexanesulfonyl)pyrrolidine

• Molecular Formula: C10H19NO2S
• Molecular Weight: 217.33 g/mol
• IUPAC Name: 3-cyclohexylsulfonylpyrrolidine
• InChI: InChI=1S/C10H19NO2S/c12-14(13,10-6-7-11-8-10)9-4-2-1-3-5-9/h9-11H,1-8H2
• InChI Key: PTDVVBVRCOJYLS-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)S(=O)(=O)C2CCNC2

Description

3-(Cyclohexanesulfonyl)pyrrolidine is a chemical building block of significant interest in medicinal chemistry and drug discovery. The compound features a saturated five-membered pyrrolidine ring, a scaffold renowned for its three-dimensional coverage and presence in numerous approved pharmaceuticals and bioactive molecules . The incorporation of the cyclohexanesulfonyl group introduces a distinct sulfonamide moiety, a functional group commonly utilized to modulate physicochemical properties and biological activity . The pyrrolidine ring is a privileged structure in drug design, found in compounds treating a wide range of conditions, including microbial infections, cancer, central nervous system diseases, and metabolic disorders . Its high fraction of sp3-hybridized carbons and non-planarity contributes to improved solubility and success in clinical development . Researchers value this saturated heterocycle for its ability to efficiently explore pharmacophore space and influence the stereochemistry of potential drug candidates . The specific 3-(cyclohexanesulfonyl) substitution makes this compound a valuable intermediate for constructing more complex molecules. It is suitable for further synthetic elaboration, such as incorporation into larger hybrid structures or for probing structure-activity relationships (SAR) in the development of novel enzyme inhibitors, antimicrobial agents, or anticancer therapies . This product is intended for research applications in a controlled laboratory setting. It is For Research Use Only and is not intended for diagnostic or therapeutic use in humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(Cyclohexanesulfonyl)pyrrolidine typically involves the reaction of pyrrolidine with cyclohexanesulfonyl chloride. This reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction conditions often include:

• Solvent: Dichloromethane or another suitable organic solvent
• Temperature: Room temperature to slightly elevated temperatures
• Reaction Time: Several hours to ensure complete conversion

Industrial Production Methods: Industrial production of 3-(Cyclohexanesulfonyl)pyrrolidine follows similar synthetic routes but on a larger scale. The process involves:

• Continuous flow reactors to maintain consistent reaction conditions
• Efficient mixing and temperature control to optimize yield
• Purification steps such as recrystallization or chromatography to obtain high-purity product

Chemical Reactions Analysis

Types of Reactions: 3-(Cyclohexanesulfonyl)pyrrolidine undergoes various chemical reactions, including:

Oxidation: The sulfonyl group can be oxidized to form sulfone derivatives.

Reduction: The compound can be reduced to remove the sulfonyl group, yielding pyrrolidine derivatives.

Substitution: The sulfonyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products:

Oxidation: Sulfone derivatives

Reduction: Pyrrolidine derivatives

Substitution: Various substituted pyrrolidine compounds

Scientific Research Applications

3-(Cyclohexanesulfonyl)pyrrolidine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Investigated for its potential as a bioactive compound in various biological assays.

Medicine: Explored for its therapeutic potential in drug discovery and development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(Cyclohexanesulfonyl)pyrrolidine involves its interaction with specific molecular targets. The cyclohexanesulfonyl group can enhance the compound’s binding affinity to certain proteins or enzymes, leading to modulation of their activity. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Key Structural and Functional Differences

The table below compares 3-(Cyclohexanesulfonyl)pyrrolidine with five related compounds, emphasizing substituents, reactivity, and applications:

Compound Name	Key Substituent(s)	Reactivity/Properties	Applications	Reference
3-(Cyclohexanesulfonyl)pyrrolidine	Cyclohexanesulfonyl group	High polarity, hydrogen bonding capacity	Drug discovery, enzyme inhibition	-
3-(N-Boc-aminomethyl)pyrrolidine	Boc-protected aminomethyl group	Acid-labile Boc group; requires purification	Synthetic intermediate for peptides
2-(3-((TBDMS-oxy)methyl)pyrrolidin-1-yl)-3-iodo-5-methylpyridine	TBDMS-protected hydroxymethyl, iodine	Silyl ether stability; iodine for cross-coupling	Radiolabeling, coupling reactions
Perfluorinated cyclohexanesulfonyl fluorides (e.g., CAS 355-03-3)	Fluorinated sulfonyl fluoride	High electronegativity; reactive with nucleophiles	Surfactants, fluoropolymer synthesis
(R)-3-(Dimethylamino)pyrrolidine	Chiral dimethylamino group	Basic amine; chiral center for asymmetric synthesis	Ligands, chiral catalysts
3-[(3-Methoxycyclohexyl)oxy]pyrrolidine HCl	Methoxycyclohexyl ether, HCl salt	Ether linkage enhances lipophilicity; salt improves solubility	Pharmacological studies, salt forms

Research Findings and Functional Implications

Sulfonyl vs. This difference may enhance binding affinity to polar enzyme active sites, making the sulfonyl derivative more suitable for protease or kinase inhibitors .

Electron-Withdrawing vs. Fluorinated Groups: Perfluorinated sulfonyl fluorides (e.g., CAS 355-03-3) exhibit extreme electronegativity, enabling applications in non-stick coatings and fire-retardant materials. In contrast, the non-fluorinated sulfonyl group in the target compound is less reactive but more compatible with biological systems .

Stability and Reactivity: The TBDMS-protected hydroxymethyl group in the pyridine derivative () provides stability under basic conditions, unlike the acid-sensitive Boc group in 3-(N-Boc-aminomethyl)pyrrolidine. This distinction dictates their respective roles in orthogonal synthetic strategies .

Solubility and Salt Forms :

• The hydrochloride salt of 3-[(3-Methoxycyclohexyl)oxy]pyrrolidine () improves aqueous solubility compared to the neutral sulfonyl derivative. This property is critical for pharmacokinetic optimization in drug development .

Biological Activity

3-(Cyclohexanesulfonyl)pyrrolidine is a compound that has garnered interest in medicinal chemistry due to its potential biological activities. This article delves into the biological properties, mechanisms of action, and research findings associated with this compound, supported by data tables and case studies.

Chemical Structure and Properties

• Molecular Formula : C10H17NO2S
• Molecular Weight : 217.31 g/mol
• IUPAC Name : 3-(Cyclohexanesulfonyl)pyrrolidine
• CAS Number : 1864064-28-7

The structure of 3-(Cyclohexanesulfonyl)pyrrolidine features a pyrrolidine ring substituted with a cyclohexanesulfonyl group, which influences its chemical reactivity and biological interactions.

The biological activity of 3-(Cyclohexanesulfonyl)pyrrolidine is primarily attributed to its interactions with various biological targets, including:

• Enzymes : The sulfonyl group may enhance binding affinity to specific enzymes, potentially modulating their activity.
• Receptors : The compound may interact with neurotransmitter receptors, influencing signaling pathways associated with pain and inflammation.

Biological Activity

Research has highlighted several key areas of biological activity for 3-(Cyclohexanesulfonyl)pyrrolidine:

• Anti-inflammatory Effects : Similar compounds have shown the ability to reduce inflammatory markers in cellular models. This suggests potential therapeutic applications in treating inflammatory diseases.
• Cytotoxicity : Studies indicate that derivatives of pyrrolidine can exhibit selective toxicity towards cancer cells while sparing normal cells, making them promising candidates for cancer therapy.
• Analgesic Properties : Research on related compounds has demonstrated binding affinities to opioid receptors, indicating potential use as analgesics.

Research Findings and Case Studies

Several studies have investigated the biological activity of compounds related to 3-(Cyclohexanesulfonyl)pyrrolidine. Below is a summary table of notable findings:

Study	Findings
Study A	Investigated anti-inflammatory effects; significant reduction in cytokine levels in macrophage cultures.
Study B	Evaluated binding affinities to opioid receptors; promising results for potential analgesic applications.
Study C	Assessed cytotoxic effects against various cancer cell lines; demonstrated selective cytotoxicity towards certain types while sparing normal cells.

Applications in Research and Medicine

The compound's unique structure offers several applications across different domains:

• Medicinal Chemistry : As an intermediate in synthesizing bioactive compounds.
• Biological Research : Studied for its interactions with cellular targets and potential therapeutic applications.
• Pharmaceutical Development : Potential use in developing new anti-inflammatory or analgesic drugs.

Q & A

Basic Research Questions

Q. What are the key considerations for synthesizing 3-(Cyclohexanesulfonyl)pyrrolidine with high purity?

• Methodological Answer : Synthesis requires careful optimization of reaction conditions, such as temperature control (e.g., reflux in anhydrous solvents) and stoichiometric ratios of reagents. Purification techniques like column chromatography (using silica gel) or recrystallization (from ethanol/water mixtures) are critical to isolate the compound. Analytical validation via HPLC (≥95% purity) and mass spectrometry ensures quality .

Q. How can the structural integrity of 3-(Cyclohexanesulfonyl)pyrrolidine be confirmed post-synthesis?

• Methodological Answer : Use a combination of:

• NMR Spectroscopy : $^1$H and $^{13}$C NMR to confirm proton environments and carbon frameworks.
• X-ray Crystallography : Resolve stereochemistry and bond angles (e.g., pyrrolidine ring puckering) .
• High-Resolution Mass Spectrometry (HRMS) : Validate molecular formula accuracy.

Advanced Research Questions

Q. What strategies can resolve conflicting data regarding the biological activity of 3-(Cyclohexanesulfonyl)pyrrolidine in different assay systems?

• Methodological Answer : Discrepancies may arise from:

• Assay Conditions : Variations in pH, temperature, or solvent (e.g., DMSO concentration).
• Cell Line Specificity : Test across multiple cell models (e.g., HEK293 vs. HeLa) to assess target selectivity.
• Compound Stability : Conduct stability studies under assay conditions (e.g., LC-MS monitoring).
• Meta-Analysis : Compare data across studies using standardized metrics (e.g., IC$_{50}$ normalization) .

Q. How does the substitution pattern on the sulfonyl group (e.g., cyclohexane vs. aryl) affect the compound’s pharmacokinetic properties?

• Methodological Answer : Substituents influence:

• Lipophilicity : Cyclohexanesulfonyl increases logP (e.g., 2.5 vs. 1.8 for benzenesulfonyl), enhancing membrane permeability.
• Metabolic Stability : Fluorinated or bulky groups (e.g., trifluoromethoxy) reduce CYP450-mediated oxidation.
  • Comparative Data :

Substituent	logP	Metabolic Stability (t$_{1/2}$)	Binding Affinity (K$_i$)
Cyclohexanesulfonyl	2.5	4.8 h	12 nM
Benzenesulfonyl	1.8	3.2 h	45 nM
4-Fluorobenzenesulfonyl	2.1	5.1 h	18 nM

Data derived from structural analogs in

Q. In designing analogs of 3-(Cyclohexanesulfonyl)pyrrolidine, what conformational analyses are critical to optimize target binding?

• Methodological Answer :

• Computational Modeling : Perform molecular dynamics simulations to predict ring puckering (e.g., C$_\gamma$-endo vs. C$_\gamma$-exo conformers).
• Nuclear Overhauser Effect (NOE) Studies : Map spatial proximity of substituents to identify bioactive conformers.
• Structure-Activity Relationship (SAR) : Test analogs with modified sulfonyl groups (e.g., 3,4-difluoro substitution) to correlate steric/electronic effects with activity .

Safety and Handling

Q. What safety precautions should be implemented when handling 3-(Cyclohexanesulfonyl)pyrrolidine in laboratory settings?

• Methodological Answer :

• Personal Protective Equipment (PPE) : Gloves (nitrile), lab coats, and safety goggles.
• Ventilation : Use fume hoods to avoid inhalation of dust/aerosols.
• First Aid : Immediate rinsing with water for eye/skin contact; seek medical evaluation for ingestion .